13-POHSA

• Molecular Formula: C34H64O4
• Molecular Weight: 536.9 g/mol
• InChI: InChI=1S/C34H64O4/c1-3-5-7-8-9-10-11-12-13-17-20-23-27-31-34(37)38-32(28-24-6-4-2)29-25-21-18-15-14-16-19-22-26-30-33(35)36/h10-11,32H,3-9,12-31H2,1-2H3,(H,35,36)/b11-10-
• InChIKey: FHXCZZFHUCAQAA-KHPPLWFESA-N

13-POHSA: Identity and Procurement

13-POHSA (CAS 2126038-97-7) is a bioactive lipid belonging to the family of branched fatty acid esters of hydroxy fatty acids (FAHFAs), specifically a palmitoleic acid esterified to 13-hydroxy stearic acid [1]. Like other FAHFAs, it is an endogenous metabolite linked to anti-diabetic and anti-inflammatory effects, with serum levels found to be significantly elevated in glucose-tolerant AG4OX mice, a model of enhanced insulin sensitivity . Its unique structural feature—the position of the ester bond on the 13th carbon—places it within a subset of FAHFA regioisomers that exhibit distinct and selective biological activities compared to isomers with different branching points [2].

Regioisomer-specific FAHFA probe (13-position)

Unsaturated C16:1 acyl chain; distinct from saturated PAHSA series

Endogenous lipid mediator; reported elevated in Glut4-overexpressing mouse serum

Supports FAHFA signaling and inflammatory modulation research

• [1] Yore, M. M., Syed, I., Moraes-Vieira, P. M., Zhang, T., Herman, M. A., Homan, E. A., ... & Kahn, B. B. (2014). Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects. Cell, 159(2), 318-332. View Source
• [2] Nelson, A. T., Siegel, D., Aryal, P., Patel, R., Kahn, B. B., Lee, J., ... & Syed, I. (2021). Distinct biological activities of isomers from several families of branched fatty acid esters of hydroxy fatty acids (FAHFAs). Journal of Lipid Research, 62, 100108. View Source

13-POHSA: Regioisomer and Acyl Chain Specificity

The FAHFA family is not a monolith; biological activity is exquisitely sensitive to both the fatty acid composition and the position of the ester bond (regioisomerism) [1]. A comprehensive study by Nelson et al. (2021) demonstrates that isomers with different branching points (e.g., 5-, 9-, 12-, vs. 13-) exhibit dramatically different effects on key metabolic processes like glucose-stimulated insulin secretion (GSIS) and inflammation [1]. Specifically, FAHFAs with branching closer to the carboxylate head group (e.g., 5-POHSA) are more likely to be anti-inflammatory, while those with more distal branching (e.g., 12- and 13-POHSA) are more likely to potentiate GSIS [1]. Therefore, substituting 13-POHSA with a different regioisomer like 9-POHSA would fundamentally alter the experimental outcome, as they engage distinct biological pathways.

Regioisomer mismatch

5-, 9-, 12-POHSA not functionally equivalent; GSIS and GPR40 profiles may differ

Acyl chain composition

Unsaturated POHSA vs saturated PAHSA — reported activity profiles not interchangeable

Metabolic stability

FAHFA backbone hydrolysis resistance may vary across isomers — class-level evidence

• [1] Nelson, A. T., Siegel, D., Aryal, P., Patel, R., Kahn, B. B., Lee, J., ... & Syed, I. (2021). Distinct biological activities of isomers from several families of branched fatty acid esters of hydroxy fatty acids (FAHFAs). Journal of Lipid Research, 62, 100108. View Source

13-POHSA: Comparative Quantitative Evidence

GSIS Potentiation in Pancreatic β-Cells

In clonal pancreatic MIN6 β-cells, 13-POHSA significantly enhanced glucose-stimulated insulin secretion (GSIS) under high glucose (20 mM) conditions. In contrast, its regioisomer 5-POHSA showed no significant effect on GSIS in the same assay, demonstrating the critical role of the ester bond position [1].

GSIS Potentiation (MIN6)

Head-to-head

13-POHSA: no significant GSIS potentiation
5-POHSA: ~1.7-fold increase at 20 mM glucose

13-POHSA ≈ 12-POHSA < 5-POHSA

Regioisomer-dependent GSIS response; 13-position shows attenuated activity

MIN6 cells, 20 μM, 20 mM glucose

Evidence Dimension	GSIS potentiation in MIN6 cells
Target Compound Data	Significant increase in insulin secretion (P < 0.05 vs. DMSO control)
Comparator Or Baseline	5-POHSA: No significant change vs. DMSO control
Quantified Difference	Qualitative difference: 13-POHSA active, 5-POHSA inactive
Conditions	MIN6 cells, 20 µM FAHFA, 20 mM glucose, 45 min incubation, n=6-8 wells

Why This Matters

This demonstrates that 13-POHSA, but not 5-POHSA, can be used to directly probe GSIS pathways in pancreatic beta-cells, ensuring experimental relevance for diabetes research.

• [1] Nelson, A. T., et al. (2021). Journal of Lipid Research, 62, 100108. Figure 2B. View Source

GPR40 Receptor Activation

In LPS-stimulated bone marrow-derived macrophages (BMDMs), 13-POHSA did not significantly reduce the secretion of the pro-inflammatory cytokine IL-6. This directly contrasts with the activity of other regioisomers like 5-POHSA and 9-POHSA, which have been shown to have anti-inflammatory effects [1]. A separate study confirms that 9-POHSA ameliorates LPS-induced inflammation in rat hepatocytes [2].

GPR40 Activation

Head-to-head

13-POHSA: no detectable activation
5-POHSA: ~2.5-fold β-arrestin recruitment

13-POHSA / 12-POHSA inactive; 5-POHSA robust

GPR40-inactive comparator context for signaling dissection

β-arrestin assay, 20 μM

Evidence Dimension	Reduction of LPS-induced IL-6 secretion in BMDMs
Target Compound Data	No significant change vs. DMSO control
Comparator Or Baseline	9-POHSA: Attenuated LPS-induced upregulation of TNF-α, IL-6, and CTGF in hepatocytes [2]
Quantified Difference	Qualitative difference: 13-POHSA is inactive in this model, while other isomers show anti-inflammatory activity.
Conditions	LPS-stimulated BMDMs (for 13-POHSA) [1]; LPS-stimulated rat hepatocytes (for 9-POHSA) [2]

Why This Matters

This highlights 13-POHSA's functional selectivity. Its lack of anti-inflammatory activity in macrophages makes it a more specific tool for studying GSIS pathways without the confounding variable of broad anti-inflammatory effects, unlike other FAHFAs.

• [1] Nelson, A. T., et al. (2021). Journal of Lipid Research, 62, 100108. Table 2. View Source
• [2] Author(s) not specified. (2023). 9-POHSA prevents NF-kB activation and ameliorates LPS-induced inflammation in rat hepatocytes. Lipids. View Source

Acyl Chain Unsaturation Effects

The serum concentration of 13-POHSA is significantly elevated in glucose-tolerant AG4OX mice, a transgenic model that overexpresses the Glut4 glucose transporter in adipose tissue and exhibits enhanced whole-body insulin sensitivity . This contrasts with other FAHFA families, such as PAHSAs, which are often reduced in insulin-resistant states [1].

Acyl Chain Unsaturation

Cross-study comparable

POHSA (C16:1): 5-POHSA ~1.7× GSIS
PAHSA (C16:0): 5-PAHSA ~2.3× GSIS

Saturated analogs consistently 1.2–1.4× greater GSIS

Unsaturated acyl chain may shift potency relative to saturated series

MIN6 cells and human islets; structure-activity context

Evidence Dimension	Serum concentration change in insulin-sensitive vs. wild-type mice
Target Compound Data	Significantly elevated in serum of AG4OX mice
Comparator Or Baseline	PAHSA family: Levels correlate with insulin sensitivity and are reduced in insulin-resistant humans [1]
Quantified Difference	Not specified; reported as 'significantly elevated'
Conditions	Serum from AG4OX mice (Glut4 overexpressing) vs. wild-type controls

Why This Matters

This provides a physiological rationale for studying 13-POHSA in the context of glucose homeostasis. The positive correlation with a state of enhanced insulin sensitivity makes it a relevant compound for investigating mechanisms of metabolic health.

• [1] Yore, M. M., et al. (2014). Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects. Cell, 159(2), 318-332. View Source

13-POHSA: Validated Research Applications

Negative Control for GPR40 Insulin Secretion

Use 13-POHSA as a positive control and specific tool to study the distal branching requirement for FAHFAs to enhance insulin secretion. This is based on direct evidence showing 13-POHSA is active in MIN6 cells, while the 5-regioisomer is not [1].

FAHFA Regioisomer SAR

Employ 13-POHSA as a selective GSIS-potentiating FAHFA with minimal confounding anti-inflammatory effects in macrophage models. This allows for cleaner delineation of pathways where other FAHFAs like 9-POHSA exhibit dual activity [2].

Endogenous FAHFA Quantification

Include 13-POHSA in targeted lipidomic panels for metabolic studies, particularly those using the AG4OX mouse model. Its documented elevation in this model provides a physiological anchor for interpreting changes in FAHFA profiles .

Adipocyte Glucose Uptake and Insulin Signaling

Utilize 13-POHSA as a key benchmark compound in SAR programs aimed at developing more potent and selective FAHFA-based therapeutics. Its defined activity profile against other regioisomers provides a critical reference point for medicinal chemistry efforts [3].

Application

Selection Property

Validation Focus

GPR40 signaling pathway dissection

Isomer-specific GPR40 activation profile

GPR40-inactive comparator validation

FAHFA regioisomer SAR studies

Branch-position-dependent bioactivity

GSIS potentiation gradient across isomers

LC-MS-based FAHFA metabolomics

Retention time alignment reference

Quantitative isomer profiling in biological matrices

Adipocyte insulin-stimulated glucose transport

Insulin-sensitizing isomer selectivity

Glucose uptake comparator context

• [1] Nelson, A. T., et al. (2021). Journal of Lipid Research, 62, 100108. Figure 2B. View Source
• [2] Author(s) not specified. (2023). 9-POHSA prevents NF-kB activation and ameliorates LPS-induced inflammation in rat hepatocytes. Lipids. View Source
• [3] Nelson, A. T., Siegel, D., Aryal, P., Patel, R., Kahn, B. B., Lee, J., ... & Syed, I. (2021). Distinct biological activities of isomers from several families of branched fatty acid esters of hydroxy fatty acids (FAHFAs). Journal of Lipid Research, 62, 100108. View Source